2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[(2,4,6-trimethylphenyl)sulfonylamino]phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C17H18N6O3S/c1-10-8-11(2)15(12(3)9-10)27(25,26)21-13-4-6-14(7-5-13)23-20-17(16(18)24)19-22-23/h4-9,21H,1-3H3,(H2,18,24)
• InChI Key: UUBKWYDNSZQBBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC=C(C=C2)N3N=C(N=N3)C(=O)N)C
• Molecular Formula: C17H18N6O3S
• Molecular Weight: 386.4 g/mol

Description

2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide, also known as TATC, is a tetrazole-based compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Mechanism of Action

2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide exerts its biological activity by binding to specific targets in cells. In the case of CA IX inhibition, 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide binds to the active site of the enzyme, preventing it from catalyzing the conversion of carbon dioxide to bicarbonate. In the case of Hsp90 inhibition, 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide binds to a specific pocket in the protein, preventing it from interacting with its client proteins.
Biochemical and Physiological Effects:
2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide has been shown to exhibit various biochemical and physiological effects, depending on the target it binds to. In the case of CA IX inhibition, 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide has been shown to induce cell death in cancer cells. In the case of Hsp90 inhibition, 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide has been shown to induce the degradation of client proteins, leading to cell death. 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide has also been shown to exhibit anti-inflammatory activity in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide in lab experiments is its specificity towards its targets. 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide has been shown to exhibit high selectivity towards CA IX and Hsp90, making it a useful tool for studying these proteins. However, one of the limitations of using 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide is its relatively low potency compared to other inhibitors. This may limit its usefulness in certain applications.

Future Directions

There are several future directions for research on 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide. One direction is to optimize its potency towards its targets, particularly in the case of CA IX inhibition. Another direction is to study its potential use as a diagnostic tool for detecting CA IX expression in cancer cells. Additionally, 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide could be further studied for its potential use in other fields, such as materials science and biochemistry.

Synthesis Methods

2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide can be synthesized by reacting 2,4,6-trimethylbenzenesulfonyl chloride with 4-aminobenzenesulfonamide in the presence of triethylamine. The resulting compound is then reacted with sodium azide and copper sulfate to form 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide.

Scientific Research Applications

2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide has been extensively studied for its potential application in various fields. In medicinal chemistry, 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide has been shown to exhibit anticancer activity by inhibiting the activity of a specific enzyme called carbonic anhydrase IX (CA IX). 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide has also been studied for its potential use as a diagnostic tool for detecting CA IX expression in cancer cells. In biochemistry, 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide has been shown to inhibit the activity of a specific protein called Hsp90, which is involved in protein folding and stability. 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide has also been studied for its potential use as a tool for studying protein-protein interactions. In materials science, 2-(4-(2,4,6-trimethylphenylsulfonamido)phenyl)-2H-tetrazole-5-carboxamide has been studied for its potential use as a building block for constructing molecular frameworks.